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Compound of Interest

Compound Name:
Oxazolidine, 3-butyl-2-(1-

ethylpentyl)-

Cat. No.: B068492 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 3-Butyl-2-(1-

ethylpentyl)oxazolidine (CAS 165101-57-5)

Introduction
This technical guide provides a comprehensive overview of the physicochemical data for the

chemical compound with CAS number 165101-57-5, identified as Oxazolidine, 3-butyl-2-(1-
ethylpentyl)-.[1][2][3][4] This document is intended for researchers, scientists, and

professionals in drug development and materials science. The compound is a versatile

molecule utilized as a moisture scavenger, reactive diluent in specialty coatings, and as a

synthetic intermediate in advanced organic synthesis.[1] Its utility stems from the oxazolidine

ring, which can be selectively opened to yield a 1,2-aminoalcohol, a valuable motif in

biologically active compounds.[1]

Physicochemical Data
The following table summarizes the key physicochemical properties of 3-Butyl-2-(1-

ethylpentyl)oxazolidine.
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Property Value Source

IUPAC Name
3-butyl-2-heptan-3-yl-1,3-

oxazolidine
[1]

Synonyms
Oxazolidine, 3-butyl-2-(1-

ethylpentyl)-, Incozol 2
[3][5]

Molecular Formula C14H29NO [1][2][3][4]

Molecular Weight 227.39 g/mol [1][2][3][4]

Physical Description Liquid, OtherSolid [1][3]

Boiling Point
259.9 °C at 101.3 kPa; 180 °C

(lit.)
[2][5][6][7][8]

Melting Point/Freezing Point < -50 °C [2]

Density
872 kg/m ³ at 20°C; 1.04 g/mL

at 25°C (lit.)
[2][5][6][7][8]

Vapor Pressure 0.0025 kPa at 25°C [2]

Water Solubility
Not determined due to rapid

degradation
[2]

Partition Coefficient (n-

octanol/water)
log Pow = 4.47 (Calculated) [2]

Hydrolysis Half-life (t1/2) < 4 hours at pH 4, 7, and 9 [2]

Refractive Index n20/D 1.449 (lit.) [5][6][7][8]

Flash Point 85 °C [5]

Autoignition Temperature > 196 °C [2]

InChI Key
CYMHAQCMKNVHPA-

UHFFFAOYSA-N
[1]

Canonical SMILES
CCCCC(CC)C1N(CCO1)CCC

C
[1]
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Experimental Protocols
The physicochemical data presented were determined using a combination of measured and

calculated methods.

Density: The density was measured according to OECD Test Guideline 109, "Density of

Liquids and Solids," and EC Council Regulation No 440/2008 A.3, "Relative Density".[2] The

experiment was conducted at SafePharm (2005a).[2]

Hydrolysis: The rate of hydrolysis as a function of pH was determined following EC Council

Regulation No 440/2008 C.7, "Degradation: Abiotic Degradation: Hydrolysis as a Function of

pH".[2] Due to the rapid hydrolysis of the compound, direct measurement of water solubility

and adsorption/desorption was not conducted.[2]

Partition Coefficient: The n-octanol/water partition coefficient (log Pow) was calculated using

the KOWWIN v1.68 software from the US EPA (2011).[2]

Structural Elucidation: Nuclear Magnetic Resonance (NMR) spectroscopy, including ¹H and

¹³C NMR, is a primary method for the structural analysis of this compound.[1] In ¹³C NMR,

the carbon atom C2, bonded to both oxygen and nitrogen, is expected to have a chemical

shift between 85 and 105 ppm.[1]

Chemical Synthesis and Reactivity
The synthesis of 3-Butyl-2-(1-ethylpentyl)oxazolidine is most commonly achieved through the

condensation reaction of an amino alcohol with a carbonyl compound.[1] One specific pathway

involves the condensation of N-butylaminoethanol with 2-ethylhexanal.[1] This reaction can be

facilitated by acidic conditions or Lewis acid catalysts to activate the carbonyl group.[1]

Caption: Synthesis of 3-Butyl-2-(1-ethylpentyl)oxazolidine via condensation.

A key feature of this compound is its reactivity with water. It rapidly hydrolyzes to form 2-

ethylhexanal and 2-(butylamino)-ethanol.[2] This reaction is fundamental to its application as a

moisture scavenger.[9]

Caption: Hydrolysis of 3-Butyl-2-(1-ethylpentyl)oxazolidine.
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Applications in Polyurethane Coatings
In polyurethane (PU) coating formulations, 3-Butyl-2-(1-ethylpentyl)oxazolidine serves a dual

role as a moisture scavenger and a reactive diluent.[1][9] Unwanted moisture can react with

isocyanates in the PU system to produce carbon dioxide gas, leading to film defects.[9] This

compound preferentially reacts with moisture, preventing these defects. The resulting

aminoalcohol from hydrolysis then reacts with isocyanates, incorporating it into the polymer

backbone and avoiding the release of volatile organic compounds (VOCs).[1]

Caption: Role in preventing moisture-related defects in PU coatings.

Toxicological and Safety Information
The compound is considered to have low acute oral and dermal toxicity in rats (LD50 > 2000

mg/kg bw).[2] It is slightly irritating to the skin and eyes of rabbits.[2] Due to its rapid hydrolysis,

the observed toxicological effects may be representative of a mixture of the parent compound

and its hydrolysis products.[2] GHS classifications indicate that it can cause severe skin burns

and eye damage and is toxic to aquatic life with long-lasting effects.[3][5] Appropriate personal

protective equipment should be used when handling this chemical.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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